Cas no 39512-50-0 (1-(2-Chlorophenyl)piperazine)

• Product Name: 1-(2-Chlorophenyl)piperazine
• CAS No: 39512-50-0
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD00040727
• CID: 55029
• PubChem ID: 415628
• Update Time: 2025-11-01

1-(2-Chlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)piperazine
• (2-chlorophenyl)piperazine
• 1-(2-Chloro-phenyl)-piperazine
• 1-(o-chlorophenyl)piperazine
• N-(2-chlorobenzene piperazine)
• N-(2-chlorophenyl)-piperazine
• N-(o-Chlorophenyl)piperazine
• Piperazine,1-(o-chlorophenyl)- (6CI)
• N-(2-Chlorophenyl)piperazine
• Piperazine, 1-(2-chlorophenyl)-
• ortho-chlorophenylpiperazine
• 1-(2-chlorophenyl) piperazine
• PWZDJIUQHUGFRJ-UHFFFAOYSA-N
• Q63398808
• Chlorphenylpiperazin
• PubChem14571
• DSSTox_CID_31523
• DSSTox_RID_97408
• DSSTox_GSID_57734
• KSC224M6P
• N-(o-chlorophenyl)-piperazine
• 1-(2-chlorophenyl)-piperazine
• 1-(2-
• 39512-50-0
• CHEMBL9841
• QR3YBZ8V72
• PDSP2_000001
• J-502995
• InChI=1/C10H13ClN2/c11-9-3-1-2-4-10(9)13-7-5-12-6-8-13/h1-4,12H,5-8H2
• EN300-33968
• AC-23377
• PDSP1_000001
• Tox21_113875
• CAS-39512-50-0
• NS00000646
• AKOS000101285
• SCHEMBL230424
• NCGC00253762-01
• FT-0605524
• PD178836
• AB90446
• DTXCID3031523
• SR-01000944773
• A6609
• SR-01000944773-1
• SY050593
• PWZDJIUQHUGFRJ-UHFFFAOYSA-
• FS-1566
• AQ-360/41428845
• BDBM50001901
• MFCD00040727
• AB00984746-01
• DTXSID2057734
• EINECS 254-480-3
• 1-(o-Chlorophenyl)piperazine; 1-(2-Chlorophenyl)piperazine; 1-(o-Chlorophenyl)piperazine; N-(2-Chlorophenyl)piperazine; N-(o-Chlorophenyl)piperazine;
• DB-017105
• STL169114

• MDL： MFCD00040727
• Inchi： 1S/C10H13ClN2/c11-9-3-1-2-4-10(9)13-7-5-12-6-8-13/h1-4,12H,5-8H2
• InChI Key： PWZDJIUQHUGFRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 196.07700
• Monoisotopic Mass: 196.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.18
• Boiling Point: 135°C/5mmHg(lit.)
• Flash Point: 145.7 °C
• Refractive Index: 1.5810-1.5850
• PSA: 15.27000
• LogP: 2.14340
• Solubility: Not determined

1-(2-Chlorophenyl)piperazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-Chlorophenyl)piperazine

Comprehensive Overview of 1-(2-Chlorophenyl)piperazine (CAS No. 39512-50-0): Properties, Applications, and Industry Insights

1-(2-Chlorophenyl)piperazine, identified by its CAS number 39512-50-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, characterized by a chlorophenyl group attached to the piperazine ring. Its unique molecular structure makes it a valuable intermediate in synthesizing various bioactive molecules. Researchers and industry professionals frequently search for terms like "1-(2-Chlorophenyl)piperazine synthesis", "CAS 39512-50-0 applications", and "piperazine derivatives uses", reflecting its relevance in modern chemistry.

The compound's physicochemical properties include a molecular weight of 196.67 g/mol and a distinct aromatic profile due to the chlorophenyl moiety. Its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in laboratory settings. Recent studies highlight its role as a precursor in developing central nervous system (CNS) targeting agents, aligning with the growing demand for neuropharmacological research. Keywords such as "1-(2-Chlorophenyl)piperazine solubility" and "piperazine-based drug development" are trending in academic and industrial queries.

In the context of green chemistry, 1-(2-Chlorophenyl)piperazine has been explored for its potential in sustainable synthesis routes. Innovations in catalytic processes and solvent-free reactions have reduced the environmental footprint of its production. This aligns with global trends emphasizing eco-friendly chemical manufacturing, a topic frequently searched as "sustainable piperazine synthesis" or "green chemistry applications". The compound's stability under controlled conditions further enhances its appeal for large-scale applications.

From a commercial perspective, the demand for CAS 39512-50-0 is driven by its versatility in producing high-value intermediates for pharmaceuticals. Its applications span antipsychotic agents, antidepressants, and other therapeutic categories, making it a focal point for drug discovery pipelines. Searches like "piperazine derivatives in medicine" and "1-(2-Chlorophenyl)piperazine suppliers" underscore its market significance. Regulatory compliance and quality standards, such as GMP certification, are critical factors for buyers, often queried as "GMP-grade piperazine compounds".

Emerging research also explores the structure-activity relationship (SAR) of 1-(2-Chlorophenyl)piperazine, particularly its binding affinity to serotonin and dopamine receptors. This has sparked interest in personalized medicine and targeted therapy, with related searches including "SAR of chlorophenyl piperazines" and "neurotransmitter modulation". The compound's adaptability in molecular design positions it as a key player in advancing precision medicine technologies.

In summary, 1-(2-Chlorophenyl)piperazine (CAS 39512-50-0) is a multifaceted compound with broad applications in pharmaceuticals and research. Its synthesis, properties, and industrial relevance continue to evolve, driven by scientific innovation and market needs. By addressing trending topics like green chemistry, drug development, and sustainable manufacturing, this overview provides a holistic perspective on its current and future potential.